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Compound of Interest

Compound Name: (2S,4R)-Fosinopril Sodium Salt
CAS No.: 1356353-41-7
Cat. No.: B1146602
Get Quote
& J

Executive Summary

Fosinopril sodium is a phosphinic acid-containing angiotensin-converting enzyme (ACE)
inhibitor used in the treatment of hypertension and heart failure. Unlike carboxyl-containing
ACE inhibitors (e.g., enalapril), fosinopril contains a unique phosphinyl group and a bulky trans-
4-cyclohexyl-L-proline ring.

Characterizing Fosinopril Sodium presents two distinct analytical challenges:

» Rotameric Complexity: Restricted rotation around the amide bond results in distinct cis and
trans conformers in solution, often misidentified as impurities.

o Heteronuclear Coupling: The presence of Phosphorus-31 (

, Spin 1/2) introduces

and
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couplings that complicate spectral assignments.

This guide provides a validated protocol for the complete structural characterization of (2S,4R)-
Fosinopril sodium, emphasizing the discrimination between rotamers and diastereomeric
impurities.

Structural Context & Experimental Strategy

To ensure scientific integrity, the characterization strategy is divided into three phases:
Assignment, Conformational Analysis, and Purity Verification.

The Molecule
o Chemical Name: (4S)-4-cyclohexyl-1-{[(R)-phosphoryl]acetyl}-L-proline, sodium salt.

o Key Features:
o Phosphinyl Ester: Diagnostic

signal.

o Amide Bond: Source of cis/trans rotamers.

o Hydrophobic Domains: Cyclohexyl and Phenyl rings requiring appropriate solvent
selection.

Experimental Workflow

The following diagram outlines the logical flow from sample preparation to final data validation.
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Figure 1: Integrated NMR workflow for Fosinopril Sodium characterization.

Detailed Experimental Protocols
Sample Preparation

Critical Note: Fosinopril sodium is hygroscopic. Moisture uptake leads to line broadening and
chemical shift drift (especially for exchangeable protons).

» Environment: Prepare samples in a desiccated environment or glove box if available.
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e Solvent Choice:
o Methanol-

(

):Recommended. Provides excellent solubility and resolves the aliphatic region (cyclohexyl
vs. isobutyl) better than

o Deuterium Oxide (
): Acceptable, but signals may overlap in the 1.0-2.0 ppm region.
e Concentration: Dissolve 15-20 mg of Fosinopril Sodium in 0.6 mL of solvent.

« Filtration: Filter through a clean glass wool plug into the NMR tube to remove undissolved
particulates (critical for high-resolution shimming).

Acquisition Parameters (600 MHz equivalent)

Parameter

NMR (Quantitative) = NMR (Structural) NMR (Diagnostic)

zgpg30 (Power-gated zgpg (Inverse gated

Pulse Sequence zg30 (30° pulse)

decoupling) decoupling)
Spectral Width 14 ppm (-1 to 13 ppm) 240 ppm 100 ppm
Relaxation Delay (d1) 50s (I.Ensure full 20's 10.0 s (Phosphorus

relaxation) relaxes slowly)
Scans (NS) 32-64 1024 - 4096 64 - 128
Temperature 298 K (25°C) 298 K 298 K
Processing LB=0.3Hz LB=1.0Hz LB=2.0Hz
Expert Insight: For
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NMR, use inverse gated decoupling if you intend to integrate the peak for purity (QNMR), as
this suppresses the Nuclear Overhauser Effect (NOE) which can otherwise skew integration
values.

Data Interpretation and Assignments
The Rotamer Challenge

In solution, Fosinopril exists as an equilibrium mixture of cis and trans rotamers (ratio typically
~60:40 or 70:30 in

). This is NOT an impurity.

e Mechanism: The steric hindrance of the cyclohexyl ring adjacent to the proline nitrogen slows
the rotation of the amide bond.

o Observation: You will see "shadow peaks" or split multiplets for nuclei near the amide bond
(specifically the

-protons of the proline ring and the methylene protons of the acetyl linker).

» Validation: To confirm these are rotamers and not impurities, perform a Variable Temperature
(VT) experiment. Heating the sample to 323 K (50°C) will increase the rotation rate, causing
the split peaks to coalesce into a single, averaged signal.

NMR Assignment Table (in )
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Chemical Shift
( L. . Structural
Multiplicity Integral Assignment .
Insight
» Ppm)
) ) Phenyl ring
7.10-7.30 Multiplet 5H Aromatic Protons ]
(distal end).
Diagnostic
. Proline Rotamer Split.
4.20/4.55 Multiplet 1H o _
CH Distinct shifts for
cis/trans.
Coupled to
3.85 Multiplet 1H O-CH (Isobutyly ~ Phosphorus (
).
Bridge between
P and N. Often
appears as
2.90-3.10 Multiplet 2H Acetyl PP
complex
diastereotopic
multiplet.
i Adjacent to
2.60 Multiplet 2H Benzylic Jacen
phenyl ring.
Complex
1.50-2.00 Multiplet 10H cyclonet! overlapping
.50 - 2. ultiplets ~ ;
P Proline aliphatic
envelope.
Methyls Terminal methyl
0.90-1.00 Doublet 6H
(Isobutyl) groups.

NMR Characteristics
e Chemical Shift:

42.0 — 48.0 ppm (dependent on pH and concentration).
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o Pattern: Usually appears as two singlets (due to rotamers) separated by < 0.5 ppm.

» Coupling: Under proton decoupling ({1H}), these appear as singlets. Without decoupling,
they appear as multiplets due to coupling with adjacent protons.

Advanced Validation: Distinguishing Isomers

To certify the stereochemistry (

), one must distinguish the active drug from potential diastereomers (e.g., epimers at the
phosphorus or proline centers).

NOESY Logic

Nuclear Overhauser Effect Spectroscopy (NOESY) is the gold standard for spatial confirmation.

. Strong NOE:
Cis Rotamer Alpha-H (Pro) <-> Acetyl CH2

Yes

Are peaks doubled? Run 2D NOESY

Trans Rotamer

Strong NOE:

Delta-H (Pro) <-> Acetyl CH2

Click to download full resolution via product page
Figure 2: Using NOESY to map spatial proximity and assign rotameric states.
e Trans-conformer: The acetyl

protons show a strong NOE correlation to the
-protons of the proline ring.

o Cis-conformer: The acetyl

protons show a strong NOE correlation to the

-proton of the proline ring.

Quality Control Protocol (QNMR)
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For purity assay calculation without a reference standard, use gNMR.

Internal Standard: Maleic Acid (traceable grade). It has a singlet at
6.3 ppm (in

or

), clear of Fosinopril's aliphatic and aromatic regions.

Calculation:

o :Integral area

o : Number of protons
o : Molar mass

o : Weight

o : Purity of standard
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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